Cas no 1039364-45-8 (4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1039364-45-8
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• MDL: MFCD11505876
• CID: 1038101
• PubChem ID: 24857907
• Update Time: 2025-10-12

4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine
• 4-Chloro-2-iodo-pyrrolo[1,2-f][1,2,4]triazine
• 4-Chloro-2-iodopyrrolo[1,2-f][1,2,4]triazine
• 4-chloro-2-iodo-Pyrrolo[2,1-f][1,2,4]triazine
• CS-0096514
• AKOS015949590
• 1039364-45-8
• DB-023389
• SY259681
• 4-Chloro-2-iodopyrrolo[1,2-f][1,2,4]triazine, AldrichCPR
• W-204516
• P11134
• Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-2-iodo-
• J-514954
• A800853
• PB28273
• DTXSID50647727
• MFCD11505876
• SCHEMBL10001043
• 4-Chloro-2-iodopyrrolo[1,...

• MDL： MFCD11505876
• Inchi： 1S/C6H3ClIN3/c7-5-4-2-1-3-11(4)10-6(8)9-5/h1-3H
• InChI Key： ACSUHYOSODMNIG-UHFFFAOYSA-N
• SMILES： IC1N=C(C2=CC=CN2N=1)Cl

Computed Properties

• Exact Mass: 278.90600
• Monoisotopic Mass: 278.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2
• XLogP3: 2.1

Experimental Properties

• Density: 2.34
• PSA: 30.19000
• LogP: 1.98730

Additional information on 4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine

4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine: A Comprehensive Overview

The compound 4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine (CAS No. 1039364-45-8) is a highly specialized heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrrolo-triazines, which are known for their unique electronic properties and structural versatility. The presence of chlorine and iodine substituents further enhances its reactivity and applicability in advanced chemical reactions.

Recent studies have highlighted the importance of pyrrolo-triazine derivatives in the development of novel materials for optoelectronic applications. The pyrrolo[2,1-f][1,2,4]triazine core is particularly interesting due to its ability to form stable radical intermediates under certain conditions. These intermediates have been shown to exhibit exceptional stability and reactivity, making them ideal candidates for use in organic electronics and energy storage devices.

The synthesis of 4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have successfully employed transition metal-catalyzed coupling reactions to introduce the chlorine and iodine substituents at specific positions on the heterocyclic ring. This approach not only ensures high yields but also allows for precise control over the substitution pattern.

One of the most promising applications of this compound lies in its use as a precursor for the synthesis of advanced materials. For instance, recent research has demonstrated that derivatives of pyrrolo[2,1-f][1,2,4]triazine can be used to create highly conductive polymers with tailored electronic properties. These polymers have shown great potential in the development of flexible electronics and wearable devices.

In addition to its material science applications, 4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine has also been explored for its potential in medicinal chemistry. The compound's unique structure allows for interactions with various biological targets, making it a valuable tool in drug discovery efforts. Recent studies have focused on its ability to modulate enzyme activity and its potential as a scaffold for designing novel bioactive molecules.

The stability and reactivity of pyrrolo[2,1-f][1,2,4]triazine derivatives make them ideal candidates for use in click chemistry and other modular synthetic strategies. By incorporating functional groups such as chlorine and iodine, researchers can create highly versatile building blocks for constructing complex molecular architectures.

Furthermore, the compound's ability to undergo various post-synthetic modifications has opened up new avenues for functionalizing materials at the molecular level. For example, researchers have successfully used 4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine as a precursor for creating hybrid materials that combine organic and inorganic components. These materials exhibit enhanced mechanical properties and thermal stability compared to their purely organic counterparts.

In conclusion, 4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine (CAS No. 1039364-45-8) is a versatile compound with a wide range of applications in chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers working in diverse fields such as organic electronics